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Compound of Interest

Compound Name:

4-[(4-hydroxypiperidin-1-

yl)methyl]-8-oxa-15,16-

diazatetracyclo[7.7.1.02,7.013,17]

heptadeca-

1(16),2(7),3,5,9,11,13(17)-

heptaen-14-one

Cat. No.: B1684204 Get Quote

Technical Support Center

This guide is designed to assist researchers, scientists, and drug development professionals in

troubleshooting common experimental artifacts and issues that may arise when working with

E7016. The following questions and answers address specific problems to ensure the accuracy

and reliability of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is E7016 and what is its primary application?

E7016 is a low-hydrogen, potassium-coated electrode used for manual metal arc (MMA)

welding.[1][2][3] It is widely utilized in welding heavy steel structures, plates, and pipes due to

its excellent arc stability and the high quality of the resulting weld.[1][2][4]

Q2: I am a life sciences researcher and was given a compound labeled "E7016" for my

experiments. However, all literature points to it being a welding electrode. Is there a biological

or chemical compound with the same name?
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Based on extensive searches of scientific and technical literature, the designation "E7016" is

exclusively associated with a type of welding electrode. There is no readily available

information to suggest that E7016 is a designation for a drug, chemical compound, or any other

agent used in biological or pharmaceutical research. It is highly probable that the substance

you have has been mislabeled. We strongly recommend you verify the identity of the

compound with the source that provided it to you.

Q3: What are the potential consequences of using a misidentified compound in my

experiments?

Using a misidentified substance in a biological or chemical experiment can lead to a range of

serious issues, including:

Invalid Data: Any results obtained will be meaningless and not attributable to the intended

test substance.

Wasted Resources: Time, reagents, and other resources will be consumed on experiments

that will not yield valid conclusions.

Safety Hazards: The unknown properties of the substance could pose unexpected safety

risks to personnel and equipment.

Misleading Conclusions: Incorrect data could lead to false scientific conclusions, potentially

impacting future research and development directions.

Troubleshooting Potential Mislabeled Compound
Issues
If you suspect you have a mislabeled compound, it is critical to pause your experiments and

take the following steps:

Contact the Source: Immediately contact the person, department, or company that supplied

the compound to verify its identity. Provide them with all available information, including lot

numbers and any other identifiers on the packaging.

Analytical Chemistry Verification: If the source cannot be immediately clarified, consider

having the compound's identity confirmed through analytical techniques such as Mass
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Spectrometry, NMR Spectroscopy, or FTIR Spectroscopy.

Review Internal Documentation: Check all internal records, including ordering information

and shipping receipts, to trace the origin of the compound and look for any potential

transcription errors in its name or code.

Hypothetical Experimental Workflow for Compound
Verification
Should you need to verify the identity of an unknown compound, a general workflow can be

followed. The diagram below illustrates a logical sequence of steps for compound identification.
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Unknown Compound 'E7016' Received

Review Internal Documentation and Labeling

Contact Supplier for Certificate of Analysis (CoA)

Perform Analytical Chemistry Tests (e.g., MS, NMR)

If CoA is unavailable or questionable

Compare Analytical Data with Expected Structure

Identity Confirmed

Match

Identity Not Confirmed

No Match

Proceed with Experimentation Quarantine Compound and Report Discrepancy

Click to download full resolution via product page

Caption: Workflow for verifying the identity of a potentially mislabeled compound.

We are unable to provide further troubleshooting guidance on "E7016-related experimental

artifacts" as there is no evidence of E7016 being used in a research or drug development

context. We urge all users to ensure the correct identification of their experimental materials

before proceeding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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